1-isopropyl-4-(2-nitrobenzyl)piperazine

• IUPAC Name: 1-[(2-nitrophenyl)methyl]-4-propan-2-ylpiperazine
• InChI: InChI=1S/C14H21N3O2/c1-12(2)16-9-7-15(8-10-16)11-13-5-3-4-6-14(13)17(18)19/h3-6,12H,7-11H2,1-2H3
• InChI Key: UICCYQOGNIFIEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

1-isopropyl-4-(2-nitrobenzyl)piperazine, also known as INBPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. INBPP is a piperazine derivative that has been synthesized through a number of different methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

1-isopropyl-4-(2-nitrobenzyl)piperazine acts as a selective agonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, anxiety, and stress, and its activation by 1-isopropyl-4-(2-nitrobenzyl)piperazine has been shown to produce anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-isopropyl-4-(2-nitrobenzyl)piperazine are largely due to its ability to bind to the 5-HT1A receptor. This binding results in the activation of intracellular signaling pathways that ultimately lead to changes in neuronal activity and neurotransmitter release. These changes can lead to a reduction in anxiety and depression symptoms, as well as improvements in cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-isopropyl-4-(2-nitrobenzyl)piperazine in lab experiments is its selectivity for the 5-HT1A receptor, which allows for more precise manipulation of this receptor subtype. However, one limitation is that 1-isopropyl-4-(2-nitrobenzyl)piperazine may not be suitable for all experiments, as its effects are largely limited to the brain and central nervous system.

Future Directions

There are a number of different future directions for research on 1-isopropyl-4-(2-nitrobenzyl)piperazine, including the development of more potent and selective agonists for the 5-HT1A receptor, as well as the exploration of its potential applications in other fields, such as cancer research and drug addiction. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of 1-isopropyl-4-(2-nitrobenzyl)piperazine, as well as its potential side effects and toxicity.

Synthesis Methods

1-isopropyl-4-(2-nitrobenzyl)piperazine can be synthesized through a number of different methods, including the reaction of 2-nitrobenzyl chloride and isopropylpiperazine in the presence of a base, such as potassium carbonate or sodium hydroxide. Other methods involve the use of different starting materials, such as 1-(2-nitrobenzyl)piperazine and isopropylamine, or the use of different reaction conditions, such as the use of microwave irradiation.

Scientific Research Applications

1-isopropyl-4-(2-nitrobenzyl)piperazine has potential applications in a number of different fields, including medicinal chemistry, neuroscience, and drug development. Its ability to bind to certain receptors in the brain has made it a potential candidate for the treatment of various neurological disorders, such as depression and anxiety.